Cas no 1550913-16-0 (3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid
• CAS No: 1550913-16-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5601635
• PubChem ID: 83831351
• Update Time: 2023-11-24

3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1550913-16-0
• EN300-1868762
• 3-amino-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propanoic acid
• 3-amino-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid

• Inchi： 1S/C9H15N3O2/c1-6(2)12-5-7(4-11-12)8(10)3-9(13)14/h4-6,8H,3,10H2,1-2H3,(H,13,14)
• InChI Key： HPEHPFSFIIOMIF-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=NN(C=1)C(C)C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives